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Compound of Interest

Compound Name: 2-Bromo-4-hydroxy-6-nitrotoluene

CAS No.: 62827-40-1

Cat. No.: B1343642

Get Quote

Executive Summary: The Halogenated Nitrocresol
Scaffold
2-Bromo-4-hydroxy-6-nitrotoluene (preferred IUPAC name: 2-bromo-4-methyl-6-nitrophenol)

represents a critical chemical scaffold in the development of lipophilic protonophores. Unlike its

purely nitro-substituted cousins (e.g., the herbicide DNOC), the incorporation of a bromine

atom at the ortho position introduces a unique balance of lipophilicity (LogP ~2.9) and acidity

(pKa ~4-5).

This guide evaluates the structure-activity relationship (SAR) of this scaffold, specifically

analyzing how the bromine-nitro interplay drives its dual-action mechanism as a mitochondrial

uncoupler and broad-spectrum antimicrobial agent.
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The pharmacological efficacy of 2-bromo-4-methyl-6-nitrophenol relies on the "Push-Pull"

electronic effects between the electron-withdrawing nitro/bromo groups and the electron-

donating hydroxyl group.
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Figure 1: Pharmacophore dissection of the 2-bromo-4-methyl-6-nitrophenol scaffold

highlighting the functional role of each substituent.

Comparative Performance Data
The following table contrasts the 2-Bromo analog against standard alternatives in the

nitrophenol class. Data represents consensus values from physicochemical profiling and

antimicrobial assays (S. aureus).
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Analog
Substituent
s (2, 4, 6)

LogP
(Lipophilicit
y)

pKa
(Acidity)

Relative
Uncoupling
Potency

Primary
Application

Target

Compound
Br, Me, NO₂ 2.89 ~4.5 High

Antimicrobial

/ Fungicide

Chloro

Analog
Cl, Me, NO₂ 2.65 ~4.7 Moderate

General

Biocide

Fluoro Analog F, Me, NO₂ 2.30 ~5.0 Low
Agrochemical

Intermediate

DNOC

(Standard)

NO₂, Me,

NO₂
2.10 4.4 Very High

Herbicide

(Restricted)

Non-Nitrated Br, Me, H 3.50 ~10 None
Antiseptic

(Weak)

Key Insight: The Bromo-Nitro combination provides a "sweet spot." It is more lipophilic than the

Dinitro (DNOC) standard, allowing better penetration into complex biofilms, yet retains sufficient

acidity to act as a proton shuttle, unlike the non-nitrated phenols.

Mechanism of Action: Protonophore Uncoupling
The primary mode of action for this scaffold is the disruption of the electrochemical proton

gradient (

) across the inner mitochondrial membrane (or bacterial cell membrane).

Mechanistic Pathway
Protonation: In the acidic intermembrane space (or periplasm), the neutral phenol (Ph-OH)

forms.

Translocation: The lipophilic Br and Me groups facilitate the diffusion of Ph-OH across the

lipid bilayer.

Deprotonation: Upon reaching the alkaline matrix (or cytoplasm), the proton is released.
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Anion Return: The negative charge of the phenolate ion (Ph-O⁻) is delocalized by the ortho-

Nitro group, allowing the anion to diffuse back across the membrane to repeat the cycle.
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Figure 2: The proton shuttle mechanism. The ortho-nitro group is critical for stabilizing the

anionic form during the return trip across the membrane.

Experimental Protocols
Synthesis of 2-Bromo-4-methyl-6-nitrophenol
Rationale: Direct bromination of 4-methyl-2-nitrophenol is preferred over nitration of

bromocresol to control regioselectivity and prevent poly-nitration.

Reagents: 4-methyl-2-nitrophenol (1.0 eq), N-Bromosuccinimide (NBS, 1.1 eq), Acetonitrile

(ACN), Trifluoroacetic acid (catalytic).

Dissolution: Dissolve 10 mmol of 4-methyl-2-nitrophenol in 25 mL of ACN.

Catalysis: Add 0.1 mL Trifluoroacetic acid (activates NBS).

Bromination: Add NBS portion-wise over 30 minutes at 0°C.

Reaction: Stir at room temperature for 4 hours. Monitor via TLC (Hexane:EtOAc 8:2).

Quench: Pour mixture into ice water (100 mL).

Extraction: Extract with Dichloromethane (3 x 30 mL). Wash organic layer with brine.

Purification: Recrystallize from Ethanol/Water to yield yellow needles.

Expected Yield: 85-90%

Validation: 1H NMR should show loss of the C2 proton and a downfield shift of remaining

aromatic protons.

Mitochondrial Uncoupling Assay (OCR)
Rationale: Measuring Oxygen Consumption Rate (OCR) confirms the uncoupling activity. A true

uncoupler increases basal respiration but decreases ATP production.
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System: Isolated Rat Liver Mitochondria or HepG2 cells. Instrument: Seahorse XF Analyzer or

Clark Oxygen Electrode.

Basal Measurement: Establish baseline respiration in media containing succinate

(substrate).

Oligomycin Addition: Add Oligomycin (2 µg/mL) to inhibit ATP synthase. Respiration should

drop (State 4).

Compound Titration: Inject 2-Bromo-4-methyl-6-nitrophenol (0.1 - 10 µM).

Positive Result: Immediate, dose-dependent increase in OCR (mimicking FCCP).

Negative Control: DMSO vehicle.

Validation: Add Antimycin A to shut down the chain completely (verifying non-mitochondrial

oxygen use).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.americanchemicalsuppliers.com/list/search?search=phenol
https://www.sigmaaldrich.com/US/en/search/2-methyl-6-nitrophenol?focus=products&group=substance&page=1&perpage=30&sort=relevance&term=2-methyl-6-nitrophenol&type=product_name
https://www.benchchem.com/product/b1343642/docs#comparative-guide-structure-activity-relationship-of-2-bromo-4-hydroxy-6-nitrotoluene-analogs
https://www.benchchem.com/product/b1343642/docs#comparative-guide-structure-activity-relationship-of-2-bromo-4-hydroxy-6-nitrotoluene-analogs
https://www.benchchem.com/product/b1343642/docs#comparative-guide-structure-activity-relationship-of-2-bromo-4-hydroxy-6-nitrotoluene-analogs
https://www.benchchem.com/product/b1343642/docs#comparative-guide-structure-activity-relationship-of-2-bromo-4-hydroxy-6-nitrotoluene-analogs
https://www.benchchem.com/product/b1343642?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1343642?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1343642?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

